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Compound of Interest

Compound Name: N,N-Dibutylacetamide

Cat. No.: B075695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

N,N-Dibutylacetamide. The information is curated for researchers, scientists, and

professionals in drug development who require precise data for their work. This document

presents quantitative data in structured tables, details experimental methodologies for key

property determination, and includes visualizations for chemical synthesis and experimental

workflows.

Core Physical and Chemical Properties
N,N-Dibutylacetamide is a colorless liquid with an acetamide-like odor.[1][2] It is soluble in

organic solvents such as ethanol and ether.[1][3]

General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b075695?utm_src=pdf-interest
https://www.benchchem.com/product/b075695?utm_src=pdf-body
https://www.benchchem.com/product/b075695?utm_src=pdf-body
https://store.astm.org/d4052-22.html
https://ayalytical.com/astm-d7777/
https://store.astm.org/d4052-22.html
https://store.astm.org/e0324-16.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₂₁NO [3][4]

Molecular Weight 171.28 g/mol [3][4]

Appearance Colorless liquid [2]

Density 0.88 g/cm³ [3][4]

Boiling Point 241-244 °C [3][4]

77-78 °C at 0.6 mmHg [3][4]

120-135 °C at 2 kPa [1][3]

Melting Point
Not applicable (liquid at room

temperature)

Flash Point >110 °C [3][4]

Refractive Index 1.4470 [3]

Vapor Pressure 0.0555 mmHg at 25 °C [3]

Chemical Identifiers
Identifier Value Source

CAS Number 1563-90-2 [4]

EINECS Number 216-358-8 [4]

SMILES CCCCN(CCCC)C(=O)C [4]

InChI

InChI=1S/C10H21NO/c1-4-6-

8-11(10(3)12)9-7-5-2/h4-

9H2,1-3H3

[3]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of N,N-
Dibutylacetamide.
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NMR Spectroscopy
¹H NMR (400 MHz, CDCl₃): δ 3.30, 3.21, 2.08, 1.53, 1.32, 0.94, 0.92 ppm.[5]

¹³C NMR: Spectral data is available and can be accessed through chemical databases.[6]

Other Spectroscopic Data
Mass Spectrometry (GC-MS): Data is available, with the molecular ion peak observed at m/z

171.[7]

Infrared (IR) Spectroscopy: Vapor phase IR spectral data is available.[8]

Experimental Protocols
The following sections outline the methodologies for determining the key physical properties of

N,N-Dibutylacetamide. These are based on established standard procedures.

Density Determination
The density of N,N-Dibutylacetamide can be determined using a digital density meter,

following a method similar to ASTM D4052.[1] This technique involves introducing a small liquid

sample into an oscillating U-tube.[2] The change in the oscillation frequency, which is

proportional to the mass of the sample, is used to calculate the density.[2]

Boiling Point Determination
The boiling point can be determined using a method analogous to OECD 103. The liquid is

heated, and the temperature is recorded when stable boiling is observed. The observed

temperature is then corrected for atmospheric pressure.[9]

Melting Point Determination
As N,N-Dibutylacetamide is a liquid at room temperature, a melting point determination is not

applicable. For solid organic compounds, a capillary tube method, such as ASTM E324, is

commonly employed.[3] A small, powdered sample is placed in a capillary tube and heated,

and the temperature range from the initial to the final melting point is recorded.[3]
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Solubility Assessment
A general procedure for assessing solubility involves adding a small, measured amount of the

solute (N,N-Dibutylacetamide) to a specific volume of a solvent (e.g., water, ethanol, ether) in

a test tube.[10] The mixture is agitated, and the degree of dissolution is observed.[10] For

quantitative measurements, ASTM E1148 provides standardized methods for determining the

aqueous solubility of organic compounds.[4]

Flash Point Measurement
The flash point can be determined using a closed-cup tester, such as the Pensky-Martens

apparatus, as described in ASTM D93.[11] The sample is heated in a closed cup, and an

ignition source is periodically introduced into the vapor space until a flash is observed.[12]

Visualizations
Synthesis of N,N-Dibutylacetamide
N,N-Dibutylacetamide is synthesized via the condensation reaction of acetyl chloride and di-n-

butylamine.[3]

Acetyl Chloride N,N-Dibutylacetamide+ Di-n-butylamine

Di-n-butylamine

HClbyproduct

Click to download full resolution via product page

Caption: Synthesis of N,N-Dibutylacetamide.

Experimental Workflow for Melting Point Determination
The following diagram illustrates a generalized workflow for determining the melting point of a

solid organic compound using the capillary method.
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Sample Preparation

Measurement

Dry Sample

Grind to Fine Powder

Pack Capillary Tube

Place in Apparatus
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Observe Melting
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Caption: Capillary Melting Point Determination Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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